Cas no 819082-55-8 (Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)-)

Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)- structure
819082-55-8 structure
Product Name:Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)-
CAS No:819082-55-8
MF:C16H16
MW:208.298244476318
CID:715651
PubChem ID:45097096
Update Time:2025-04-19

Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-methyl-2-(1-phenyl-2-propen-1-yl)-
    • 1-methyl-2-(1-phenylprop-2-enyl)benzene
    • Benzene, 1-methyl-2-(1-phenyl-2-propenyl)- (9CI)
    • 819082-55-8
    • DTXSID30667564
    • 1-Methyl-2-(1-phenylprop-2-en-1-yl)benzene
    • Inchi: 1S/C16H16/c1-3-15(14-10-5-4-6-11-14)16-12-8-7-9-13(16)2/h3-12,15H,1H2,2H3
    • InChI Key: MXPBYEXDOSXLPM-UHFFFAOYSA-N
    • SMILES: C(C=C)(C1C=CC=CC=1)C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 208.125
  • Monoisotopic Mass: 208.125
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 4.8
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